Cas no 2227694-12-2 ((2S)-4-(2,4,5-trimethylphenyl)butan-2-amine)

• Product Name: (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine
• CAS No: 2227694-12-2
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6502676
• PubChem ID: 96656655
• Update Time: 2025-10-29

(2S)-4-(2,4,5-trimethylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine
• 2227694-12-2
• EN300-1789812

• Inchi： 1S/C13H21N/c1-9-7-11(3)13(8-10(9)2)6-5-12(4)14/h7-8,12H,5-6,14H2,1-4H3/t12-/m0/s1
• InChI Key： DISMPIJZTVYXGN-LBPRGKRZSA-N
• SMILES： N[C@@H](C)CCC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine

Compound Introduction: (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine (CAS No. 2227694-12-2)

(2S)-4-(2,4,5-trimethylphenyl)butan-2-amine is a meticulously synthesized organic compound with a unique stereochemical configuration, characterized by its enantiomeric purity and structural complexity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2227694-12-2, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research.

The molecular structure of (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a 2,4,5-trimethylphenyl group at the fourth carbon position. The stereochemistry at the second carbon atom, denoted as (S), plays a crucial role in determining its biological activity and interaction with target molecules. This chiral center is essential for achieving enantioselective pharmacological effects, which is a cornerstone in modern drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such chiral compounds in drug discovery. Studies have demonstrated that the precise three-dimensional arrangement of atoms in (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine influences its binding affinity and selectivity towards biological targets. This has led to increased interest in developing methodologies for the efficient synthesis and purification of enantiomerically pure compounds like this one.

In the context of medicinal chemistry, the substituents on the aromatic ring—specifically the 2,4,5-trimethylphenyl group—contribute to the compound's lipophilicity and metabolic stability. These properties are critical for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target site effectively and remains active for an appropriate duration. The combination of these structural features makes (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine a promising candidate for further investigation in therapeutic applications.

Current research in this domain is exploring the potential of such compounds as intermediates in the synthesis of more complex pharmaceuticals. The stereochemical integrity of (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine is particularly valuable for constructing biologically active molecules with enhanced efficacy and reduced side effects. For instance, studies have shown that analogous chiral amine derivatives exhibit potent activity in modulating neurotransmitter pathways, making them relevant for treating neurological disorders.

The synthesis of racemic mixtures can lead to undesirable pharmacological outcomes due to the presence of both enantiomers. Therefore, methods for achieving high enantiomeric excess (ee) are essential. Advances in asymmetric synthesis techniques have enabled researchers to produce optically active forms of (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine with high yield and purity. These methods often involve transition metal catalysis or biocatalytic approaches, which are increasingly favored for their sustainability and efficiency.

The chemical properties of this compound also make it suitable for use as a building block in material science applications. For example, its rigid aromatic structure can be incorporated into polymers or ligands designed for catalytic processes. Such applications leverage the unique electronic and steric properties conferred by its molecular architecture.

In conclusion, (2S)-4-(2,4,5-trimethylphenyl)butan-2-amine (CAS No. 2227694-12-2) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical and materials science research. Its precise stereochemistry and structural features offer unparalleled opportunities for developing novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is undeniable.